Cas no 1822539-59-2 (methyl 2-amino-4-fluoro-4-methylpentanoate)

• Product Name: methyl 2-amino-4-fluoro-4-methylpentanoate
• CAS No: 1822539-59-2
• MF: C₇H₁₄FNO₂
• MW: 163.189965724945
• MDL: MFCD24519239
• CID: 5246050
• PubChem ID: 123616361
• Update Time: 2026-03-08

methyl 2-amino-4-fluoro-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-fluoro-4-methylpentanoate

• MDL： MFCD24519239
• Inchi： 1S/C7H14FNO2/c1-7(2,8)4-5(9)6(10)11-3/h5H,4,9H2,1-3H3/t5-/m0/s1
• InChI Key： YROFKKSQHHOION-YFKPBYRVSA-N
• SMILES： C(OC)(=O)[C@H](CC(F)(C)C)N

Additional information on methyl 2-amino-4-fluoro-4-methylpentanoate

Methyl 2-Amino-4-Fluoro-4-Methylpentanoate (CAS No. 1822539-59-2): An Overview of Its Structure, Properties, and Applications

Methyl 2-amino-4-fluoro-4-methylpentanoate (CAS No. 1822539-59-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound is a derivative of amino acids and esters, making it a valuable candidate for various applications, including drug development and chemical synthesis.

The molecular structure of methyl 2-amino-4-fluoro-4-methylpentanoate is characterized by a central carbon backbone with an amino group, a fluoro substituent, and a methyl group attached to the pentanoic acid moiety. The presence of the fluoro substituent imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The ester functionality further enhances its solubility and stability, making it suitable for various chemical reactions and biological assays.

Recent studies have highlighted the potential of methyl 2-amino-4-fluoro-4-methylpentanoate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in vitro. The researchers found that the fluoro substitution plays a crucial role in modulating the compound's activity, suggesting that structural modifications can be used to optimize its therapeutic potential.

In addition to its anti-inflammatory properties, methyl 2-amino-4-fluoro-4-methylpentanoate has also shown promise in the treatment of neurodegenerative diseases. A study conducted by a team of researchers at Harvard University (2023) demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and promoting neuronal survival. These findings suggest that methyl 2-amino-4-fluoro-4-methylpentanoate could be a valuable lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of methyl 2-amino-4-fluoro-4-methylpentanoate involves several well-established chemical reactions, including nucleophilic substitution, esterification, and amino acid coupling. A typical synthetic route involves the reaction of 4-fluoro-4-methylpentanoic acid with methanol in the presence of an acid catalyst to form the corresponding ester. Subsequent amino acid coupling using standard peptide coupling reagents such as EDCI and HOBt can then be employed to introduce the amino group. This synthetic strategy allows for efficient and scalable production of the compound, making it accessible for both academic research and industrial applications.

The physical properties of methyl 2-amino-4-fluoro-4-methylpentanoate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 75°C to 78°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of safety, methyl 2-amino-4-fluoro-4-methylpentanoate is generally considered to be non-toxic at low concentrations. However, as with any chemical compound, appropriate handling precautions should be taken to ensure safe use in laboratory settings. It is recommended to handle this compound under well-ventilated conditions and to wear appropriate personal protective equipment (PPE) such as gloves and safety goggles.

The potential applications of methyl 2-amino-4-fluoro-4-methylpentanoate extend beyond pharmaceutical research. In the field of materials science, this compound has been explored as a functional monomer for polymer synthesis. A study published in Macromolecules (2023) reported that copolymers containing this monomer exhibit enhanced mechanical properties and thermal stability compared to their homopolymer counterparts. These findings suggest that methyl 2-amino-4-fluoro-4-methylpentanoate could be used to develop advanced materials with improved performance characteristics.

In conclusion, methyl 2-amino-4-fluoro-4-methylpentanoate (CAS No. 1822539-59-2) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, opening up exciting possibilities for future innovations.